Phenazocine hydrobromide
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Overview
Description
Phenazocine hydrobromide is a synthetic opioid analgesic that is used for the management of moderate to severe pain. It was first synthesized in 1957 and has been used clinically since the 1960s. Phenazocine hydrobromide is a Schedule II controlled substance in the United States due to its high potential for abuse and dependence.
Scientific Research Applications
Analgesic Properties
Phenazocine hydrobromide, known as Narphen, has been extensively studied for its analgesic properties. A double-blind clinical trial compared the analgesic effects of phenazocine hydrobromide with morphine sulfate in patients experiencing acute abdominal pain. This study found no significant difference between the two drugs in pain relief, suggesting that phenazocine hydrobromide is an effective analgesic (Hopton, 1971). Additionally, phenazocine hydrobromide has been identified as a potent new analgesic with effects twenty times greater than morphine (Clarke, 1959).
Pharmaceutical Aspects
The chemical and physical properties of phenazocine hydrobromide have been explored, including its synthesis, crystalline forms, and stability in pharmaceutical preparations (Latshaw & Macdonnell, 1961). Procedures for assaying and determining the stability of phenazocine hydrobromide in various pharmaceutical forms have also been developed (Eisdorfer, Rosen, & Ellenbogen, 1961).
Pharmacological Comparison
Pharmacological comparisons of phenazocine hydrobromide with morphine sulfate indicate that both drugs produce similar effects such as analgesia and respiratory depression. However, phenazocine demonstrates a greater separation between its analgesic activity and cardiovascular-respiratory depressant effects in anesthetized dogs, suggesting a potentially better safety profile (Shemano, Wendel, & Ross, 1961).
Clinical Applications
Phenazocine hydrobromide has been used clinically for treating various types of pain, including chronic, postoperative, and obstetric pain. It's noted for its high potency and fewer undesirable side-effects compared to other analgesics like morphine or pethidine (Cashell & Thomas, 1964).
Structural and Molecular Studies
Structural studies of phenazocine hydrobromide have been conducted to understand its molecular configuration and relationship with narcotic activity. These studies help in the development of more effective and safer analgesic compounds (Gelders, Ranter, & Kokkes, 1980).
properties
CAS RN |
1239-04-9 |
---|---|
Product Name |
Phenazocine hydrobromide |
Molecular Formula |
C22H28BrNO |
Molecular Weight |
402.4 g/mol |
IUPAC Name |
1,13-dimethyl-10-(2-phenylethyl)-10-azatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-4-ol;hydrobromide |
InChI |
InChI=1S/C22H27NO.BrH/c1-16-21-14-18-8-9-19(24)15-20(18)22(16,2)11-13-23(21)12-10-17-6-4-3-5-7-17;/h3-9,15-16,21,24H,10-14H2,1-2H3;1H |
InChI Key |
MNMGNPZLUMHSKK-UHFFFAOYSA-N |
Isomeric SMILES |
C[C@H]1[C@H]2CC3=C([C@@]1(CCN2CCC4=CC=CC=C4)C)C=C(C=C3)O.Br |
SMILES |
CC1C2CC3=C(C1(CCN2CCC4=CC=CC=C4)C)C=C(C=C3)O.Br |
Canonical SMILES |
CC1C2CC3=C(C1(CCN2CCC4=CC=CC=C4)C)C=C(C=C3)O.Br |
Other CAS RN |
58918-34-6 |
Related CAS |
127-35-5 (Parent) |
synonyms |
Hydrobromide, Phenazocine Narphen Phenazocine Phenazocine Hydrobromide Phenbenzorphan Phenethylazocine |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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